Reactive blue 34

Specification

• CAS No.: 12236-88-3
• Molecular Formula: C10H16N2O
• Molecular Weight: 0

Introduction

Manufacturing and Supply

Fastness Property	Rating Range	Testing Standard
Light Fastness	5-6	ISO
Washing Fastness	4	-
Rubbing Fastness	4	-
Perspiration Fastness	4-5	-

These values are drawn from data on other reactive blue dyes and provide context for the expected performance range, though specific values for Reactive Blue 34 would require dedicated testing.

Research and Development

While research specifically on Reactive Blue 34 appears limited in the available literature, research on related reactive blue dyes provides context for potential areas of investigation:

Decolorization and Remediation Studies

Research on related reactive blue dyes has focused on developing methods for the decolorization of dye-containing wastewaters:

• Copper nanoparticles have been investigated for Reactive Blue 19 degradation

• Fenton processes using heterogeneous Fe/SBA-15 catalysts have been studied for Reactive Blue 4 decolorization

These approaches may potentially be applicable to Reactive Blue 34, though specific studies would be needed to confirm efficacy.

Dyeing Process Optimization

Research on optimal dyeing conditions for reactive dyes indicates the importance of several parameters:

• Dye concentration

• Salt concentration

• Alkali concentration

• Temperature

• Reaction time

For example, studies on other reactive dyes have demonstrated that optimal temperatures around 50-60°C typically yield the highest exhaustion and fixation percentages.